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Compound of Interest

Compound Name: IACS-8803

Cat. No.: B12429112 Get Quote

This document provides essential safety and logistical information for the proper disposal and

handling of IACS-8803, a potent stimulator of interferon genes (STING) agonist. The following

procedures are designed to ensure the safety of laboratory personnel and compliance with

standard regulations for research chemicals.

Chemical and Physical Properties
IACS-8803 is available in different forms, including the disodium and diammonium salt, which

are more stable than the free form.[1] The properties of the disodium salt are summarized

below.

Property Value Source

Chemical Name IACS-8803 (disodium) [2]

CAS Number 2243079-36-7 [3]

Molecular Formula C₂₀H₂₁FN₁₀Na₂O₉P₂S₂ [2][3]

Molecular Weight 738.51 g/mol [3]

Appearance White to off-white solid [4]

Storage (Solid)
-20°C for long term (months to

years)
[4][5]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month (under nitrogen)
[1][3]
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Disposal Procedures
According to the Safety Data Sheet (SDS), IACS-8803 (disodium) is not classified as a

hazardous substance or mixture.[3] However, standard laboratory chemical handling and

disposal procedures should be followed.

Step-by-Step Disposal Guidance:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety glasses, gloves, and a lab coat.[3]

Waste Collection:

Solid Waste: Collect unused or waste IACS-8803 powder in a clearly labeled, sealed

container designated for chemical waste.

Liquid Waste: Collect solutions containing IACS-8803 in a labeled, sealed container for

non-hazardous chemical waste. Do not pour down the drain or into water courses.[3]

Decontamination:

Wipe down any surfaces that may have come into contact with IACS-8803 using a

suitable laboratory disinfectant or cleaning agent.

Dispose of contaminated materials, such as pipette tips and wipes, in the designated

chemical waste container.

Final Disposal: Dispose of the chemical waste through your institution's hazardous waste

management program, following all local, state, and federal regulations for non-hazardous

chemical waste.

Experimental Protocol Example: In Vivo Antitumor
Activity
The following is a summarized protocol for assessing the in vivo antitumor efficacy of IACS-
8803 in a murine model, based on published research.[6]
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Animal Model: Mice are implanted bilaterally with B16-Ova melanoma cells (1x10⁵ cells).[6]

Compound Preparation: Prepare a working solution of IACS-8803 for injection. For example,

a 25.0 mg/mL stock solution in DMSO can be diluted in corn oil.[7]

Administration: Administer IACS-8803 (e.g., 10 µg) via intra-tumoral injection into one of the

tumors on days 6, 9, and 12 post-implantation.[6]

Monitoring: Monitor tumor growth on both the injected and contralateral flanks to assess

local and systemic antitumor immune responses.[6]

Signaling Pathway and Experimental Workflow
IACS-8803 is a cyclic dinucleotide (CDN) that acts as a STING agonist.[8] It activates the

STING pathway, leading to the production of interferon-beta (IFN-β) and other pro-inflammatory

cytokines, which in turn stimulates an antitumor immune response.[8]

Caption: STING signaling pathway activation by IACS-8803.
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Caption: IACS-8803 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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